Cas no 70637-01-3 (2,6,7-Trioxabicyclo[2.2.2]octane,4-butyl-1-phenyl-)

• Product name: 2,6,7-Trioxabicyclo[2.2.2]octane,4-butyl-1-phenyl-
• CAS No: 70637-01-3
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 567164
• PubChem ID: 3054000

2,6,7-Trioxabicyclo[2.2.2]octane,4-butyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trioxabicyclo[2.2.2]octane,4-butyl-1-phenyl-
• 1-butyl-4-phenyl-3,5,8-trioxabicyclo[2.2.2]octane
• 4-butyl-1-phenyl-2,6,7-trioxabicyclo[2.2.2]octane
• DTXSID90220917
• Orthobenzoic acid, cyclic ester with 2-butyl-2-(hydroxymethyl)-1,3-propanediol
• 70637-01-3
• 2,6,7-Trioxabicyclo(2.2.2)octane, 4-butyl-1-phenyl-

• Inchi： InChI=1S/C15H20O3/c1-2-3-9-14-10-16-15(17-11-14,18-12-14)13-7-5-4-6-8-13/h4-8H,2-3,9-12H2,1H3
• InChI Key： HKBXBUSPPGNWTA-UHFFFAOYSA-N
• SMILES： CCCCC12COC(OC1)(OC2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 3
• Surface Charge: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69